2-Naphthalenecarboxylic acid, 4-(pentyloxy)-

• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 4-pentoxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C16H18O3/c1-2-3-6-9-19-15-11-13(16(17)18)10-12-7-4-5-8-14(12)15/h4-5,7-8,10-11H,2-3,6,9H2,1H3,(H,17,18)
• InChI Key: YQLSTDUNUIUIAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC(=CC2=CC=CC=C21)C(=O)O

Description

2-Naphthalenecarboxylic acid, 4-(pentyloxy)- is a useful research compound. Its molecular formula is C16H18O3 and its molecular weight is 258.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromo-4-pentyloxynaphthalene-2-carboxylic acid (400 mg, 1.19 mmol) and tetrahydrofuran (THF, 3 ml) were mixed in a reaction vessel replaced with argon, and this solution was cooled to -78° C. A hexane solution (1.6M, 1.63 ml) of n-butyllithium (2.61 mmol) was added, and the mixture was stirred for 1 hour. Water (0.5 ml) and saturated brine (2 ml) were added, and the aqueous layer was extracted 4 times with ethyl acetate (5 ml). The organic layers were combined and dried over anhydrous magnesium sulfate. The drying agent was filtered off, and the filtrate was concentrated under reduced pressure. The obtained residue was purified by column chromatography (hexane/ethyl acetate=3/1-1/2) to give 4-pentyloxynaphthalene-2-carboxylic acid (149.6 mg, 49%) as colorless crystals.